N-(2-chlorobenzyl)-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2,4-dioxo-3-phenyl-1H-quinazoline-7-carboxamide
• InChI: InChI=1S/C22H16ClN3O3/c23-18-9-5-4-6-15(18)13-24-20(27)14-10-11-17-19(12-14)25-22(29)26(21(17)28)16-7-2-1-3-8-16/h1-12H,13H2,(H,24,27)(H,25,29)
• InChI Key: WLBBWDZUFXVBAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C3=C(C=C(C=C3)C(=O)NCC4=CC=CC=C4Cl)NC2=O
• Molecular Formula: C22H16ClN3O3
• Molecular Weight: 405.8 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a study describes the synthesis of a new compound 4-(2-chlorobenzyl)imidazo[1,2-a]quinazolin-5(4H)-one. The synthesis involved several steps, including the use of 2-amino-N-(2-chlorobenzyl)benzamide.

Scientific Research Applications

Antimicrobial Activity

Research on compounds structurally related to N-(2-chlorobenzyl)-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide has demonstrated significant antimicrobial potential. For instance, studies have synthesized and evaluated various quinazolinone and thiazolidinone derivatives for their in vitro antibacterial and antifungal activities against common pathogens such as Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, and Candida albicans. These compounds showed good activity, suggesting their potential utility in developing new antimicrobial agents (Desai, Dodiya, & Shihora, 2011; Patel & Shaikh, 2011).

Synthetic Chemistry Applications

Compounds within this chemical family have been utilized in synthetic chemistry for the development of various heterocyclic compounds. The cyclization reactions, such as the Pummerer-type cyclization, have been explored to synthesize tetrahydroisoquinoline and benzazepine derivatives, highlighting the versatility of these compounds in synthesizing complex heterocyclic structures. These reactions have been enhanced by Lewis acids, indicating the importance of these compounds in facilitating novel synthetic routes (Saitoh, Ichikawa, Horiguchi, Toda, & Sano, 2001).

Potential Antitumor Agents

The structural motifs present in N-(2-chlorobenzyl)-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide have been investigated for their potential as antitumor agents. Novel quinazolinediones, including triazolyl- and triazinyl-derivatives, have been synthesized and evaluated against human cancer cell lines, demonstrating significant potency. This suggests a promising avenue for the development of new anticancer therapies (Al-Romaizan, Ahmed, & Elfeky, 2019).

Safety and Hazards

The safety data sheet for 2-Chlorobenzyl chloride, a related compound, indicates that it is hazardous. It is flammable and can cause severe skin burns and eye damage.

Future Directions

While specific future directions for “N-(2-chlorobenzyl)-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide” are not available, research into related compounds suggests potential applications in the pharmaceutical industry.

Mechanism of Action

Mode of Action

The compound’s structure suggests it may interact with its targets through a variety of mechanisms, potentially including hydrogen bonding, hydrophobic interactions, and pi-stacking .

Pharmacokinetics

The compound’s structure suggests it may have good bioavailability due to the presence of multiple polar and nonpolar groups, which could facilitate both water solubility and membrane permeability .

Action Environment

The action, efficacy, and stability of N-(2-chlorobenzyl)-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide may be influenced by various environmental factors, including pH, temperature, and the presence of other molecules. Specific details about these influences are currently unknown .